Cas no 1353963-26-4 (2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide)

• Product Name: 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide
• CAS No: 1353963-26-4
• MF: C₁₀H₁₃ClN₂O₂S
• MW: 260.740420103073
• CID: 2168306
• Update Time: 2025-10-19

2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isopropyl-n-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide
• 2-Chloro-N-isopropyl-N-(2-oxo-2-(thiazol-2-yl)ethyl)acetamide
• AM93283
• 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-ylethyl)acetamide
• 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide

• Inchi： 1S/C10H13ClN2O2S/c1-7(2)13(9(15)5-11)6-8(14)10-12-3-4-16-10/h3-4,7H,5-6H2,1-2H3
• InChI Key： XTKVLEKQEZYEJO-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(C1=NC=CS1)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide

Introduction to 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide (CAS No. 1353963-26-4)

2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide, a compound with the chemical formula C₁₀H₁₄N₂O₂SCl, is a synthetic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1353963-26-4, represents a fascinating example of how structural modifications can lead to novel bioactive entities with potential therapeutic applications.

The molecular structure of this compound features a chloro-substituted acetamide core, which is further functionalized with an isopropyl group and a side chain containing a thiazole ring. The thiazole moiety is particularly noteworthy, as it is a common pharmacophore found in numerous biologically active compounds. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 2-oxo group in the thiazole ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further derivatization and drug design.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds as lead candidates for drug development. The combination of the chloro-substituent and the thiazole ring in 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide suggests that it may exhibit unique interactions with biological targets. This has prompted researchers to investigate its possible role in modulating various biological pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on the chloro-substituted acetamide and the thiazole ring provide multiple opportunities for chemical modification. This flexibility allows chemists to explore different structural motifs and optimize the pharmacokinetic properties of derived compounds. Such synthetic versatility is crucial in drug discovery, where rapid and efficient access to novel analogs is often required.

The biological activity of 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide has been studied in several contexts. Initial investigations have revealed that this compound exhibits inhibitory effects on certain enzymatic targets, suggesting its potential as an antimicrobial agent. The thiazole ring, in particular, has been shown to interact with bacterial enzymes involved in metabolic pathways, leading to growth inhibition. These findings are particularly relevant in light of the increasing prevalence of antibiotic-resistant strains.

Moreover, the structural features of this compound have also raised interest in its potential application as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways, many of which involve enzymes that could be targeted by small molecules. Preliminary studies have indicated that derivatives of this compound may modulate inflammatory responses by interfering with key signaling molecules.

The synthesis of 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2-chloroacetamide and 2-aminothiazole derivatives. These intermediates are then coupled through nucleophilic substitution reactions to form the final product. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds within the molecule.

The stereochemistry of this compound is also an important consideration in its development as a drug candidate. The presence of chiral centers can significantly influence its biological activity and pharmacokinetic properties. Researchers have explored different synthetic strategies to achieve enantiomerically pure forms of this compound, recognizing that subtle differences in stereochemistry can lead to vastly different biological outcomes.

In conclusion, 2-Chloro-N-isopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide (CAS No. 1353963-26-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and preliminary biological activity, make it an attractive scaffold for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.